Cas no 1824184-85-1 (tert-butyl N-(1-chloro-2-hydroxy-4-methylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(1-chloro-2-hydroxy-4-methylpentan-3-yl)carbamate
• CAS No: 1824184-85-1
• MF: C₁₁H₂₂ClNO₃
• MW: 251.750282764435
• CID: 5925248
• PubChem ID: 123619380
• Update Time: 2025-05-24

tert-butyl N-(1-chloro-2-hydroxy-4-methylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-chloro-2-hydroxy-4-methylpentan-3-yl)carbamate
• EN300-1880303
• 1824184-85-1

• Inchi： 1S/C11H22ClNO3/c1-7(2)9(8(14)6-12)13-10(15)16-11(3,4)5/h7-9,14H,6H2,1-5H3,(H,13,15)
• InChI Key： PSNWXJGXOORFGC-UHFFFAOYSA-N
• SMILES： ClCC(C(C(C)C)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 251.1288213g/mol
• Monoisotopic Mass: 251.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1-chloro-2-hydroxy-4-methylpentan-3-yl)carbamate

tert-butyl N-(1-chloro-2-hydroxy-4-methylpentan-3-yl)carbamate: A Comprehensive Overview

tert-butyl N-(1-chloro-2-hydroxy-4-methylpentan-3-yl)carbamate, also known by its CAS number 1824184-85-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate functional group. The presence of a chlorine atom and hydroxyl group in the molecule introduces additional complexity and reactivity, making it a subject of interest for researchers exploring its potential applications.

The synthesis of tert-butyl N-(1-chloro-2-hydroxy-4-methylpentan-3-yl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding alcohol intermediate. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of the production process. The compound's stability under various conditions has been extensively studied, with findings indicating that it exhibits remarkable thermal stability, making it suitable for high-temperature applications.

One of the most promising areas of research involving tert-butyl N-(1-chloro-2-hydroxy-4-methylpentan-3-yl)carbamate is its application in polymer chemistry. Scientists have discovered that this compound can serve as a versatile building block for constructing advanced polymers with tailored properties. For instance, its ability to undergo controlled polymerization reactions has led to the development of novel materials with enhanced mechanical strength and flexibility. These materials have potential applications in industries such as aerospace, automotive, and electronics, where lightweight yet durable components are highly sought after.

In addition to its role in polymer synthesis, tert-butyl N-(1-chloro-2-hydroxy-4-methylpentan-3-yl)carbamate has also been investigated for its potential in drug delivery systems. Researchers have found that the compound's unique structure allows for the formation of biocompatible coatings that can encapsulate therapeutic agents. These coatings not only protect the drugs from degradation but also enable controlled release, improving their efficacy and reducing side effects. This discovery has opened new avenues for personalized medicine and targeted drug delivery.

The environmental impact of tert-butyl N-(1-chloro-2-hydroxy-4-methylpentan-3-yl)carbamate is another area of active research. Studies have shown that under specific conditions, the compound can undergo biodegradation, minimizing its long-term effects on ecosystems. However, further investigations are required to fully understand its degradation pathways and optimize conditions for environmentally friendly disposal.

In conclusion, tert-butyl N-(1-chloro-2-hydroxy-4-methylpentan-3-yli carbamate, CAS number 182418485, represents a significant advancement in chemical synthesis and materials science. Its versatile structure and promising applications across multiple industries underscore its importance as a valuable compound for future research and development.